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Compound of Interest |

Butyltrimethylammonium
Compound Name:
bis(trifluoromethylsulfonyl)imide

CAS No.: 258273-75-5

Cat. No.: B1338157

. J

Executive Summary

This guide details the synthesis, characterization, and application of
Butyltrimethylammonium bis(trifluoromethylsulfonyl)imide ([BTM][TFSI]), also known as
[N

JITFESI], in Carbon Capture, Utilization, and Storage (CCUS) workflows.

While imidazolium-based ionic liquids (e.g., [BMIM][TFSI]) are common, [BTM][TFSI] offers
distinct advantages for industrial scaling:

o Enhanced Stability: The quaternary ammonium cation lacks the acidic C2-proton found in
imidazoliums, providing superior electrochemical and chemical stability against base
degradation.

» Fluorine-Mediated Affinity: The [TFSI] anion contains six fluorine atoms, creating a Lewis-
base rich environment that thermodynamically favors CO

(Lewis acid) solvation via physical absorption.

e Tunable Viscosity: Although slightly more viscous than imidazoliums, [BTM][TFSI] exhibits a
temperature-dependent viscosity profile ideal for Supported lonic Liquid Membranes
(SILMSs).
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Part 1: Material Characterization & Thermodynamics
Why [BTM][TFSI]?

The separation mechanism relies on the Solution-Diffusion Model. [BTM][TFSI] acts as a
physical solvent where CO

solubility is governed by Henry's Law.

e Anion Role ([TFSI]

): The delocalized charge on the imide nitrogen and the electron-withdrawing CF

groups reduce ion pairing strength, lowering the melting point (making it a Room
Temperature lonic Liquid, RTIL). The fluorine atoms interact with the quadrupole moment of
CO

e Cation Role ([BTM]

): The butyl chain increases free volume within the liquid structure, providing "pockets" for
gas entrapment.

Key Physicochemical Properties[1][2][3][4]

e Molecular Weight: 396.37 g/mol [1]
o Appearance: Colorless to pale yellow liquid
o Water Content: Hygroscopic (Must be < 500 ppm for accurate gas solubility data).

o Thermal Stability: Decomposition onset typically > 350°C.

Part 2: Synthesis & Purification Protocol

Objective: Synthesize high-purity [BTM][TFSI] via anion metathesis, ensuring halide content is
< 10 ppm to prevent corrosion in capture systems.

Reagents
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o Butyltrimethylammonium bromide ([BTM]Br), >98%

e Lithium bis(trifluoromethylsulfonyl)imide (Li[TFSI]), >99%
e Deionized Water (18.2 MQ-cm)

e Dichloromethane (DCM)

 Silver Nitrate (AgNO

) solution (0.1 M)

Workflow Diagram
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Figure 1: Anion metathesis workflow for [BTM][TFSI] synthesis. Note the iterative washing cycle
critical for halide removal.
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Step-by-Step Procedure

o Dissolution: Dissolve equimolar amounts of [BTM]Br and Li[TFSI] in separate minimal
volumes of deionized water.

o Metathesis: Slowly add the Li[TFSI] solution to the [BTM]Br solution under vigorous stirring.
The mixture will become turbid as the hydrophobic [BTM][TFSI] separates. Stir for 24 hours
at room temperature.

o Extraction: Add Dichloromethane (DCM) to dissolve the IL phase (bottom layer). Use a
separatory funnel to discard the aqueous top layer (containing LiBr).

e Washing (Crucial): Wash the DCM/IL layer with deionized water (1:1 volume ratio). Shake
vigorously and separate.

» Validation: Test the wash water with a drop of AQNO

. If a white precipitate (AgBr) forms, repeat step 4. Do not proceed until the wash water
remains clear.

e Solvent Removal: Remove DCM using a rotary evaporator.

e Drying: Dry the resulting viscous liquid under high vacuum (< 1 Pa) at 60°C for at least 48
hours to remove trace water. Verify water content via Karl Fischer titration (< 500 ppm).[1]

Part 3: CO2 Solubility Measurement (Isochoric
Saturation)

Objective: Determine Henry's Law Constant (
) to quantify capture capacity.

Experimental Setup

Use a high-pressure equilibrium cell (stainless steel) equipped with a magnetic suspension
balance or pressure transducer.

Protocol
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e Degassing: Load ~2 mL of [BTM][TFSI] into the cell. Apply vacuum and heat (70°C) for 4
hours in situ to remove any gases absorbed during transfer.

o Temperature Control: Set the cell to the target isotherm (e.g., 303.15 K). Allow 1 hour for
thermal equilibrium.

e Gas Injection: Inject CO

from a reservoir to a specific initial pressure (
).
o Equilibration: Monitor pressure decay. As CO
dissolves into the IL, pressure drops.[2] Equilibrium is reached when pressure (
) is stable for >30 mins.

e Calculation: Calculate the moles of CO

absorbed (
) using the pressure drop and the ideal gas law (or Peng-Robinson EOS for high pressures).

Henry's Constant (

) Calculation:

Where

is fugacity and

is the mole fraction of CO

in the liquid.

Part 4: Supported lonic Liquid Membrane (SILM)
Fabrication

Objective: Create a stable membrane for CO
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IN

separation.

Materials

e Support: Hydrophobic PVDF or PTFE porous membrane (pore size 0.22 um).

e lonic Liquid: Degassed [BTM][TFSI].

Fabrication Workflow (Vacuum Impregnation)
Degas IL Immerse Support - Apply Vacuum Restore Pressure .

Click to download full resolution via product page

Figure 2: Vacuum impregnation method for SILM fabrication.[3] Capillary forces retain the IL
within the pores.

Permeation Testing (Time-Lag Method)

e Mount the SILM in a stainless steel permeation cell.

Evacuate both upstream (feed) and downstream (permeate) sides.

Introduce CO

to the upstream side at constant pressure (e.g., 2 bar).

Record the pressure rise on the downstream side over time.

Selectivity (

): Repeat for N

. The ideal selectivity is the ratio of permeabilities:

Part 5: Data Summary & Expectations
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Researchers should expect the following performance metrics for [BTM][TFSI] at 298 K.

Typical Value / .
Parameter Unit Note
Range

High density aids in
Density 1.40-1.42 g/em J v
volume efficiency.

Higher than [BMIM]
[TFSI] (52 mPa-s);

Viscosity 80-120 mPa:-s
affects mass transfer
rate.
CO
- ) At 1 bar partial
Solubility ( 0.03-0.04 mole fraction
pressure.
)
Lower
Henry's Constant (
) 3.0-3.5 MPa indicates higher
solubility.
CO
Competitive with
/N 30-40 - polymeric
membranes.
Selectivity

Troubleshooting Note: If viscosity is >150 mPa:-s at 25°C, the sample is likely wet or contains
residual halide salts. Re-dry and re-wash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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